Cas no 2173992-27-1 (tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 2173992-27-1
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD31567449
• CID: 4639111
• PubChem ID: 134129821
• Update Time: 2025-10-30

tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(2-ethoxy-2-oxoethyl)-2-azaspiro[3.3]heptane-2-carboxylate
• 2-Boc-6-(2-ethoxy-2-oxoethyl)-2-azaspiro[3.3]heptane
• C(C)OC(CC1CC2(CN(C2)C(=O)OC(C)(C)C)C1)=O
• t-Butyl 6-(2-ethoxy-2-oxoethyl)-2-azaspiro[3.3]heptane-2-carboxylate
• tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate
• MFCD31567449
• P17715
• tert-butyl6-(2-ethoxy-2-oxoethyl)-2-azaspiro[3.3]heptane-2-carboxylate
• AKOS037644728
• CS-0067409
• YLD99227
• 2173992-27-1
• SY322556
• SB40819
• SCHEMBL22317711
• AS-54287

• MDL： MFCD31567449
• Inchi： 1S/C15H25NO4/c1-5-19-12(17)6-11-7-15(8-11)9-16(10-15)13(18)20-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： CFKBRQLBFVSEBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CC(CC(=O)OCC)C2)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Additional information on tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate

tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane-2-carboxylate, with CAS No. 2173992-27-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a spiro ring system and a carboxylate group, making it a valuable substrate for various chemical transformations and applications.

The molecular structure of this compound is characterized by a spiro[3.3]heptane framework, which is a bicyclic system where two rings share a single atom—the nitrogen atom in this case. The spiro ring system is further substituted with an ethoxy group and a tert-butyl group, which contribute to the compound's stability and reactivity. The presence of the carboxylate group at the 2-position of the spiro system adds to its versatility, enabling it to participate in a wide range of chemical reactions, including esterifications and amidations.

Recent studies have highlighted the potential of tert-butyl 6-(2-ethoxy-2-oxo-ethyl)-2-azaspiro[3.3]heptane as a precursor for the synthesis of bioactive molecules. Researchers have explored its use in the development of novel drugs targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs. The spiro ring system has been shown to enhance the bioavailability and pharmacokinetic properties of derivatives, making it an attractive scaffold for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. One notable approach involves the reaction of an appropriate diamine with an aldehyde or ketone derivative, followed by cyclization to form the spiro structure. The tert-butyl group can be introduced via esterification or alkylation reactions, depending on the desired pathway.

The application of tert-butyl 6-(2 ethoxy 2 oxo ethyl) 2 azaspiro in materials science has also been explored. Its rigid spiro structure makes it suitable for use as a building block in the synthesis of advanced materials, such as polymers and liquid crystals. Additionally, its ability to form hydrogen bonds due to the presence of hydroxyl and amine groups enhances its compatibility with various solvents and matrices.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its environmental footprint. This makes it a promising candidate for sustainable chemical processes.

In conclusion, tert-butyl 6-(2 ethoxy 2 oxo ethyl) 2 azaspiro[3.3]heptane carboxylate is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.